6-methyl-4-phenyl-N-(pyridin-2-ylmethyl)quinazolin-2-amine
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Overview
Description
6-methyl-4-phenyl-N-(pyridin-2-ylmethyl)quinazolin-2-amine is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as MPQ or GW-441756, and it has been found to have a variety of interesting properties that make it useful for a range of different research applications.
Scientific Research Applications
- Antiproliferative Activity : Studies suggest that this compound exhibits antiproliferative effects against various cancer cell lines, making it a potential candidate for cancer therapy .
- Modulating Neuroinflammation : Compounds like this one may help regulate neuroinflammatory processes, which are implicated in neurodegeneration .
- Kv1.5 Inhibition : This compound has been studied as a Kv1.5 channel inhibitor, which could have implications for cardiovascular diseases .
- Combating Drug-Resistant Bacteria : Researchers are investigating whether this compound can overcome antibiotic resistance in bacterial strains .
- Modulating Immune Responses : Compounds like this one may influence immune responses, making them relevant for inflammatory conditions .
Cancer Research
Neurodegenerative Diseases
Cardiovascular Research
Antibacterial Agents
Anti-Inflammatory Applications
Antiviral Potential
Mechanism of Action
Target of Action
The primary target of 6-methyl-4-phenyl-N-(pyridin-2-ylmethyl)quinazolin-2-amine is the TGF-beta receptor type-1 . This receptor plays a crucial role in cellular processes such as cell growth, cell differentiation, apoptosis, and cellular homeostasis .
Mode of Action
This interaction could potentially alter the signaling pathways associated with the receptor, resulting in changes at the cellular level .
Pharmacokinetics
These properties play a significant role in determining the bioavailability of the compound, which is crucial for its efficacy .
Result of Action
The molecular and cellular effects of the compound’s action are dependent on its interaction with the TGF-beta receptor type-1 . Changes in the activity of this receptor can lead to alterations in various cellular processes, potentially leading to therapeutic effects .
properties
IUPAC Name |
6-methyl-4-phenyl-N-(pyridin-2-ylmethyl)quinazolin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4/c1-15-10-11-19-18(13-15)20(16-7-3-2-4-8-16)25-21(24-19)23-14-17-9-5-6-12-22-17/h2-13H,14H2,1H3,(H,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZBBGEWYSVTAKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(N=C2C3=CC=CC=C3)NCC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-methyl-4-phenyl-N-(pyridin-2-ylmethyl)quinazolin-2-amine |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.